Cas no 1354706-44-7 (1-Ethyl-1H-pyrazole-3-sulfonyl chloride)

• Product Name: 1-Ethyl-1H-pyrazole-3-sulfonyl chloride
• CAS No: 1354706-44-7
• MF: C₅H₇ClN₂O₂S
• MW: 194.639278650284
• MDL: MFCD21647165
• CID: 5244014
• PubChem ID: 66509456
• Update Time: 2026-03-08

1-Ethyl-1H-pyrazole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-1H-pyrazole-3-sulfonyl chloride
• 1H-Pyrazole-3-sulfonyl chloride, 1-ethyl-

• MDL： MFCD21647165
• Inchi： 1S/C5H7ClN2O2S/c1-2-8-4-3-5(7-8)11(6,9)10/h3-4H,2H2,1H3
• InChI Key： SQZJWVSUTZJMII-UHFFFAOYSA-N
• SMILES： N1(CC)C=CC(S(Cl)(=O)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-Ethyl-1H-pyrazole-3-sulfonyl chloride

1-Ethyl-1H-pyrazole-3-sulfonyl Chloride: A Comprehensive Overview

1-Ethyl-1H-pyrazole-3-sulfonyl chloride, identified by the CAS number 1354706-44-7, is a versatile chemical compound with significant applications in various fields of organic synthesis. This compound, belonging to the class of sulfonyl chlorides, has garnered attention due to its unique chemical properties and potential for forming stable sulfonamides. Recent studies have highlighted its role in drug discovery, agrochemicals, and advanced materials science.

The molecular structure of 1-Ethyl-1H-pyrazole-3-sulfonyl chloride consists of a pyrazole ring substituted with an ethyl group at the 1-position and a sulfonyl chloride group at the 3-position. This arrangement imparts the compound with reactivity that makes it an ideal precursor for synthesizing bioactive molecules. The pyrazole moiety, known for its aromatic stability and ability to form hydrogen bonds, is a common feature in many pharmaceutical agents. The sulfonyl chloride group, on the other hand, is highly reactive and can undergo nucleophilic substitution reactions, enabling the formation of diverse derivatives.

Recent research has focused on the use of 1-Ethyl-1H-pyrazole-3-sulfonyl chloride as a building block in medicinal chemistry. For instance, studies have demonstrated its utility in constructing sulfonamide-based inhibitors targeting key enzymes involved in cancer progression. The compound's ability to form stable amide bonds has made it a valuable intermediate in the synthesis of potential anticancer agents. Furthermore, its application in agrochemicals has been explored, particularly in developing novel herbicides and insecticides with enhanced efficacy and reduced environmental impact.

In terms of synthesis, 1-Ethyl-1H-pyrazole-3-sulfonyl chloride can be prepared via various routes, including the reaction of 1-ethylpyrazol-3-thione with chlorine-containing oxidizing agents. The choice of synthetic pathway depends on the desired purity and scale of production. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

The physical properties of 1-Ethyl-1H-pyrazole-3-sulfonyl chloride include a melting point of approximately 65°C and a boiling point around 200°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF facilitates its use in solution-based reactions. However, care must be taken during handling due to its reactivity with moisture and nucleophiles.

In conclusion, 1-Ethyl-1H-pyrazole-3-sulfonyl chloride, CAS number 1354706-44-7, stands as a pivotal compound in modern organic synthesis. Its unique chemical properties and versatile reactivity continue to drive innovation across multiple disciplines. As research progresses, this compound is expected to play an even greater role in developing novel therapeutic agents and advanced materials.